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Compound of Interest

Compound Name: Avanel S 150

Cat. No.: B1166651 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

Avanel S 150, a trade name for the anionic surfactant Sodium C12-15 Pareth-15 Sulfonate.

The information is compiled for professionals in research and development who require a

detailed understanding of this compound for formulation and analysis.

Chemical Identification and General Properties
Avanel S 150 is a complex mixture of sulfonate-capped linear alkyl ethoxylates, primarily

identified by its INCI name, Sodium C12-15 Pareth-15 Sulfonate. It is manufactured by BASF

and is part of the Avanel® S series of surfactants.[1][2] This surfactant is noted for its unique

structure, which incorporates a hydrophobic alkyl chain (C12-15), a hydrophilic poly(ethylene

oxide) chain (15 moles), and a terminal sulfonate group. This combination imparts both

nonionic and anionic characteristics, leading to distinct performance benefits.[1]

Key features of Avanel S 150 include good foaming and emulsifying capabilities, excellent

mildness, and counter-irritancy properties.[1] It is also characterized by its biodegradability and

hydrolytic stability across a wide pH range, making it a versatile ingredient in various

formulations.[1] Its primary applications are in personal care products such as facial scrubs,

acne treatments, baby products, and hypoallergenic formulations.[1]

Table 1: Chemical Identification of Avanel S 150
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Identifier Value

Product Name Avanel® S 150 CG / Avanel® S 150 CG N

INCI Name Sodium C12-15 Pareth-15 Sulfonate

Chemical Family Anionic Surfactants, Alkyl Ether Sulfonates

Manufacturer BASF

Physicochemical Data
Quantitative physicochemical data for the commercial mixture known as Avanel S 150 is not

readily available in public literature. However, data for a representative single-component

molecule, Sodium 2-dodecoxyethanesulfonate (a C12 analogue), is available and provides

valuable insight into the properties of the components of the mixture.

Table 2: Physicochemical Properties of Sodium 2-dodecoxyethanesulfonate (C12 Analogue)

Property Value Source

Molecular Formula C₁₄H₂₉NaO₄S PubChem

Molecular Weight 316.43 g/mol PubChem

Monoisotopic Mass 316.16842486 Da PubChem

Topological Polar Surface Area 74.8 Å² PubChem

Heavy Atom Count 20 PubChem

Table 3: Qualitative Physicochemical Properties of Avanel S 150 (Commercial Grade)
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Property Description

Appearance
A 35% solids aqueous solution is a clear yellow

liquid.[1]

Solubility Water soluble.[1]

Foaming Ability Possesses good foaming properties.[1]

Emulsification Exhibits good emulsifying characteristics.[1]

Stability
Shows excellent hydrolytic stability in all pH

ranges.[1]

Biodegradability Readily biodegradable.[1]

Odor Characterized as having a shallow odor.[1]

Experimental Protocols
Detailed experimental protocols for BASF's internal testing of Avanel S 150 are proprietary.

However, the properties of such surfactants are typically characterized using standardized

international methods. The following are representative protocols that would be used to

substantiate the claimed properties.

Foaming Properties
Method: ASTM D1173-53 (Ross-Miles Foam Test)

Protocol Summary: A solution of the surfactant at a specified concentration and temperature

is poured from a fixed height into a graduated cylinder containing a small volume of the

same solution. The initial foam height is measured immediately after pouring (indicating

foaming tendency), and then again after a set period (e.g., 5 minutes) to measure foam

stability.

Biodegradability
Method: OECD 301B (Ready Biodegradability: CO₂ Evolution Test)
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Protocol Summary: The surfactant is exposed to microorganisms in an aqueous medium.

The degradation of the surfactant is monitored by measuring the amount of CO₂ produced

over a 28-day period. A substance is considered readily biodegradable if it reaches a 60%

degradation threshold within a 10-day window during this period.

Irritation Potential (Counter-Irritancy)
Method: Human Repeat Insult Patch Test (HRIPT)

Protocol Summary: To assess mildness and counter-irritancy, the surfactant is often tested in

a formulation. A panel of human volunteers is exposed to the test material via occlusive

patches applied to the skin for a set period. The patches are removed, and the skin is scored

for signs of irritation (erythema, edema) by a trained assessor. To test for counter-irritancy,

Avanel S 150 would be formulated with a known irritant (e.g., Sodium Lauryl Sulfate) and the

reduction in irritation score compared to the irritant alone would be quantified.

Hydrolytic Stability
Method: Accelerated Stability Testing

Protocol Summary: A solution of Avanel S 150 is prepared at various pH levels (e.g., acidic,

neutral, and alkaline). These solutions are then stored at elevated temperatures (e.g., 40-

50°C) for an extended period. At regular intervals, samples are taken and analyzed for

degradation of the active surfactant, typically using a technique like High-Performance Liquid

Chromatography (HPLC). Stability is determined by the percentage of the surfactant that

remains unchanged over time.

Visualizations
Chemical Structure
The following diagram illustrates the general chemical structure of a component of Avanel S
150, where 'n' represents the variable length of the alkyl chain (11 to 14, for C12 to C15) and

'm' is approximately 15 for the ethoxylate chain.
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General Structure of Sodium C12-15 Pareth-15 Sulfonate

Key

CH₃(CH₂)ₙ —O(CH₂CH₂)ₘ— CH₂CH₂SO₃⁻Na⁺

n = 11 to 14

m ≈ 15

Click to download full resolution via product page

Caption: General chemical structure of Avanel S 150 components.

Logical Workflow for Surfactant Property Evaluation
This diagram outlines a typical workflow for evaluating the key performance and safety

characteristics of a surfactant like Avanel S 150.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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